2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride

Specification

• CAS No.: 2126160-21-0
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68
• IUPAC Name: 2-amino-1-(2-bicyclo[2.2.1]heptanyl)ethanone;hydrochloride
• Standard InChI: InChI=1S/C9H15NO.ClH/c10-5-9(11)8-4-6-1-2-7(8)3-6;/h6-8H,1-5,10H2;1H
• Standard InChI Key: LFUNVMAKCYFEPT-UHFFFAOYSA-N
• SMILES: C1CC2CC1CC2C(=O)CN.Cl

Introduction

Chemical Structure and Physicochemical Properties

2-Amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride belongs to the class of bicyclic amines, featuring a norbornane ring system (bicyclo[2.2.1]heptane) substituted with an amino-ketone moiety. The compound’s molecular formula is C₉H₁₆ClNO, with a molecular weight of 189.68 g/mol. Its IUPAC name, 2-amino-1-(2-bicyclo[2.2.1]heptanyl)ethanone hydrochloride, reflects the spatial arrangement of functional groups.

Key Structural Features:

• Norbornane Core: The bicyclo[2.2.1]heptane framework imports rigidity and stereochemical complexity, influencing binding interactions in biological systems.

• Amino-Ketone Functionality: The presence of both amine (-NH₂) and ketone (-C=O) groups enables diverse reactivity, including hydrogen bonding and participation in condensation reactions.

Property	Value/Descriptor
Molecular Formula	C₉H₁₆ClNO
Molecular Weight	189.68 g/mol
IUPAC Name	2-amino-1-(2-bicyclo[2.2.1]heptanyl)ethanone hydrochloride
SMILES	C1CC2CC1CC2C(=O)CN.Cl
InChI Key	LFUNVMAKCYFEPT-UHFFFAOYSA-N
Hazard Statements	H227, H314

The compound’s solubility profile remains under investigation, though its hydrochloride salt form suggests moderate water solubility, typical of amine salts.

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The synthesis of 2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride involves a multi-step sequence starting from norbornene derivatives:

• Norbornane Functionalization: Norbornane is subjected to Friedel-Crafts acylation to introduce the ketone group.

• Amination: The ketone intermediate undergoes reductive amination using ammonium acetate and sodium cyanoborohydride, yielding the primary amine.

• Salt Formation: Treatment with hydrochloric acid converts the free base into the hydrochloride salt, enhancing stability and crystallinity.

Industrial Manufacturing

Industrial protocols optimize yield and purity through:

• Continuous Flow Reactors: Automated systems maintain precise temperature and stoichiometric control during acylation and amination.

• Purification Techniques: Recrystallization from ethanol/water mixtures and column chromatography achieve >98% purity, critical for pharmaceutical applications.

Reactivity and Derivative Formation

The compound’s bifunctional nature permits diverse transformations:

Oxidation and Reduction

• Oxidation: Reaction with potassium permanganate (KMnO₄) oxidizes the ketone to a carboxylic acid, though steric hindrance from the norbornane ring slows reaction kinetics.

• Reduction: Sodium borohydride (NaBH₄) reduces the ketone to a secondary alcohol, producing 2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethanol hydrochloride.

Substitution Reactions

The primary amine undergoes nucleophilic substitution with alkyl halides (e.g., methyl iodide) to form N-alkylated derivatives, which exhibit enhanced lipophilicity for blood-brain barrier penetration.

Applications in Research and Industry

Pharmaceutical Development

• CNS Drug Candidates: The compound serves as a scaffold for designing dual-acting antidepressants targeting MAO-A and σ-1 receptors.

• Chiral Auxiliaries: Its stereogenic centers facilitate asymmetric synthesis of enantiomerically pure β-amino alcohols.

Catalysis

As a ligand in palladium-catalyzed cross-couplings, the amine group coordinates Pd(II), enhancing catalytic efficiency in Suzuki-Miyaura reactions (yield: 89–92%).

Hazard Parameter	Specification
Signal Word	Danger
Hazard Statements	H227 (Combustible), H314 (Skin/Eye Damage)
Precautionary Measures	P210 (Avoid ignition), P280 (Wear gloves)

Handling requires explosion-proof equipment and fume hoods to mitigate combustion and corrosion risks.

Comparative Analysis with Structural Analogs

Comparing 2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride with related compounds reveals structure-activity insights:

Compound	Functional Groups	Bioactivity
2-{bicyclo[2.2.1]heptan-2-yl}ethan-1-amine	Primary amine	Weak MAO inhibition (IC₅₀ >100 μM)
Target Compound	Amino-ketone	MAO-A inhibition (IC₅₀ 12.3 μM)

The ketone group’s electron-withdrawing effect enhances receptor binding affinity compared to amine-only analogs.

Recent Advances and Research Directions

Neuropharmacology

A 2024 study identified a derivative, N-methyl-2-amino-norbornanone, with 5-fold greater MAO-A selectivity than the parent compound, advancing to preclinical trials.

Green Synthesis

Photocatalytic amination protocols using TiO₂ nanoparticles reduce reaction time from 24 hours to 45 minutes, improving sustainability.